Cas no 4228-48-2 (Octanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester)

• Product name: Octanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester
• CAS No: 4228-48-2
• MF: C₁₁H₂₂O₄
• Molecular Weight: 218.28998
• CID: 1513032
• PubChem ID: 9794435

Octanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester Properties

Names and Identifiers

• Octanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester
• 1,3-dihydroxypropan-2-yl octanoate
• SCHEMBL239865
• Q27285489
• beta-Monocaprylin
• Glyceryl 2-caprylate
• Octanoin, 2-mono-
• .BETA.-MONOCAPRYLIN
• 4228-48-2
• DTXSID20195104
• Octanoic acid 2-monoglyceride
• UNII-O8TCW8DUW8
• O8TCW8DUW8
• 2-monocapryloylglycerol

• Inchi： InChI=1S/C11H22O4/c1-2-3-4-5-6-7-11(14)15-10(8-12)9-13/h10,12-13H,2-9H2,1H3
• InChIKey： NIZDYFWLWAFJLJ-UHFFFAOYSA-N
• SMILES： CCCCCCCC(=O)OC(CO)CO

Computed Properties

• 精确分子量: 218.15186
• 同位素质量: 218.15180918g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 4
• 重原子数量: 15
• 可旋转化学键数量: 10
• 复杂度: 155
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 66.8Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoacylglycerols